Cas no 41489-04-7 (Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride)

Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride structure
41489-04-7 structure
Product Name:Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride
CAS No:41489-04-7
MF:C17H36ClNO2
MW:321.926244735718
CID:2635488
Update Time:2023-08-07

Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • dodecyl (2S)-2-amino-3-methylbutanoate,hydrochloride
    • Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride
    • Dodecyl (2S)-2-amino-3-methyl-butanoate Hydrochloride
    • Inchi: 1S/C17H35NO2.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-20-17(19)16(18)15(2)3;/h15-16H,4-14,18H2,1-3H3;1H/t16-;/m0./s1
    • InChI Key: CZUMCMZSVZKWJQ-NTISSMGPSA-N
    • SMILES: Cl.O(C([C@H](C(C)C)N)=O)CCCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 229
  • Topological Polar Surface Area: 52.3
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